methyl 1-{[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]acetyl}-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[2-[(1-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H20N4O3S/c1-24-16(23)13-7-9-20(10-8-13)15(22)11-25-17-18-12-21(19-17)14-5-3-2-4-6-14/h2-6,12-13H,7-11H2,1H3
• InChI Key: UIEGUVJXJKTAAU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)CSC2=NN(C=N2)C3=CC=CC=C3
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.4 g/mol

Description

Methyl 1-{[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]acetyl}-4-piperidinecarboxylate is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is a member of the triazole family, which is a class of compounds that has been extensively studied for their biological activities.

Scientific Research Applications

Discovery and Synthesis

• Discovery of Inhibitors

  R. K. Thalji et al. (2013) discovered 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, emphasizing the importance of the triazine heterocycle for high potency and selectivity. This research demonstrates the critical role of specific functional groups in the development of potent inhibitors for therapeutic targets (Thalji et al., 2013).

• Synthetic Methods

  J. Magano et al. (2014) described the synthesis of oxindole via palladium-catalyzed CH functionalization, highlighting the versatility of palladium catalysts in synthesizing complex organic compounds. This research underlines the importance of developing efficient synthetic methods for producing biologically active compounds (Magano et al., 2014).

Biological Activity

• Antimicrobial Activity

  Suresh et al. (2016) synthesized a new series of compounds with significant antimicrobial activity against various microorganisms. This work contributes to the ongoing search for new antimicrobial agents in the face of rising antibiotic resistance (Suresh et al., 2016).

• Cardiovascular Activity

  A. Krauze et al. (2004) investigated the cardiovascular activity and electrochemical oxidation of nitriles of 5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid. Their findings contribute to understanding the potential therapeutic uses of dihydropyridine derivatives in cardiovascular diseases (Krauze et al., 2004).

Molecular Structure and Analysis

• Molecular Structure of (E)-Methyl 3-(2-Hydroxyphenyl)-2-(Piperidine-1-Carbonyl) Acrylate: I. Khan et al. (2013) reported the crystal and molecular structure of a related compound, emphasizing the role of hydrogen bonding and C-H…π interactions in stabilizing the molecular structure. This type of analysis is crucial for understanding the physicochemical properties of organic compounds (Khan et al., 2013).

Future Directions

The future directions in the research of 1,2,4-triazole derivatives could involve the discovery and development of more effective and potent agents for various applications. Given the importance of the triazole scaffold, its synthesis and applications in various fields such as pharmaceuticals, agrochemicals, and material chemistry continue to attract much attention.